2,4-Dimethylthiophene-3-carboxaldehyde

• CAS RN: 63826-85-7
• Molecular Formula: C7H8OS
• Molecular Weight: 140.20 g/mol
• IUPAC Name: 2,4-dimethylthiophene-3-carbaldehyde
• InChI: InChI=1S/C7H8OS/c1-5-4-9-6(2)7(5)3-8/h3-4H,1-2H3
• InChI Key: YWFAGBQENUFCPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1C=O)C

Description

2,4-Dimethylthiophene-3-carboxaldehyde is a useful research compound. Its molecular formula is C7H8OS and its molecular weight is 140.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 15 g. (79.0 mmol) of 2,4-dimethyl-3-bromothiophene in 120 ml. of dry ether was cooled to -70° C. and 36 ml. of a hexane solution of n-butyl lithium (2.4 molar, 86.4 mmol) were added dropwise. The reaction mixture was allowed to warm up to -20° C. for 10 min., cooled again to -70° C. and then quenched by adding dropwise 15 g. (0.205 mol) of dimethylformamide. The mixture was stirred at room temperature overnight, poured into ice water, stirred for 15 min. and extracted four times with ether. The ether phase was washed with saturated sodium chloride solution, dried and evaporated. The resulting oily residue was distilled to yield 2,4-dimethylthiophene-3-carboxaldehyde, b.p. 50°-55° C./0.1 mm.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details